Cas no 1565913-96-3 (3-(2-Hydroxy-2-phenylethyl)piperidin-2-one)

• Product Name: 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one
• CAS No: 1565913-96-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6368760
• PubChem ID: 104679238
• Update Time: 2025-10-05

3-(2-Hydroxy-2-phenylethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-733522
• 3-(2-hydroxy-2-phenylethyl)piperidin-2-one
• 1565913-96-3
• 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one

• Inchi： 1S/C13H17NO2/c15-12(10-5-2-1-3-6-10)9-11-7-4-8-14-13(11)16/h1-3,5-6,11-12,15H,4,7-9H2,(H,14,16)
• InChI Key： OBLFVZAWRPLLRE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC1C(NCCC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one

3-(2-Hydroxy-2-phenylethyl)piperidin-2-one: A Comprehensive Overview

3-(2-Hydroxy-2-phenylethyl)piperidin-2-one, also known by its CAS No. 1565913-96-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and material science.

The molecular structure of 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one consists of a piperidinone ring system, which is a six-membered ring containing one oxygen atom in the form of a ketone group. Attached to this ring is a hydroxyl-substituted phenethyl group, which introduces both hydrophilic and lipophilic properties to the molecule. This balance of properties makes the compound highly versatile and suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of new antibiotics and anti-inflammatory agents. The compound's ability to undergo nucleophilic addition reactions has been particularly valuable in these applications, enabling the creation of complex molecular architectures with tailored biological activities.

In addition to its pharmacological applications, 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one has also been investigated for its role in organic synthesis as a building block for more complex molecules. Its reactivity under various reaction conditions has been thoroughly studied, providing chemists with a deeper understanding of how to manipulate its structure for specific purposes.

The synthesis of 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of appropriate aldehydes or ketones with amino alcohols, followed by cyclization to form the piperidinone ring. The introduction of the phenethyl group is often achieved through subsequent alkylation or coupling reactions.

From an environmental perspective, researchers have also examined the biodegradability and eco-friendliness of 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one. Understanding its environmental impact is crucial for ensuring sustainable practices in its production and use.

In conclusion, 3-(2-Hydroxy-2-phenylethyl)piperidin-2-one, CAS No. 1565913-96